Cas no 94452-17-2 (6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside)

• Product Name: 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside
• CAS No: 94452-17-2
• MF: C₃₂H₄₉NO₉
• MW: 591.732770681381
• MDL: MFCD06796945
• CID: 1000925
• PubChem ID: 21120485
• Update Time: 2025-06-14

6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 6-Hexadecanoylamido-4-methylumbelliferyl-beta-D-galactopyranoside
• 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside
• 6-HEXADECANOYLAMIDO-4-METHYLUMBELLIFERYL B-D-GALACTOPYRANOSIDE
• 6-hexadecanone
• 6-Hexadecanoylamido-4-methylumbelliferyl beta-D-galactopyranoside
• A-D-Galactopyranoside
• N-(4-methyl-2-oxo-7-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2H-chromen-6-yl)hexadecanamide
• N-(4-Methyl-2-oxo-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-6-yl)palmitamide
• 6-Hexadecanoylamino-4-methylumbelliferyl ?-D-Galactopyranoside
• 6-hexadecanoylamino-4-methylumbelliferyl beta-d-galactopyranoside
• 6-Hexadecanoylamino-4-methylumbelliferyl
• SCHEMBL2728434
• 94452-17-2
• AKOS027250825
• W-200015
• MFCD06796945
• N-[7-(beta-D-Galactopyranosyloxy)-4-methyl-2-oxo-2H-1-benzopyran-6-yl]- hexadecanamide; HMGal;
• 6-Hexadecanoylamino-4-methylumbelliferyl b-D-galactopyranoside
• G85494

• MDL： MFCD06796945
• Inchi： 1S/C32H49NO9/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27(35)33-23-18-22-21(2)17-28(36)40-24(22)19-25(23)41-32-31(39)30(38)29(37)26(20-34)42-32/h17-19,26,29-32,34,37-39H,3-16,20H2,1-2H3,(H,33,35)/t26-,29+,30+,31-,32-/m1/s1
• InChI Key： XDIAFMWEZYIYBM-XLACBCRZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=C2C(C(C)=CC(=O)O2)=CC=1NC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 591.34100
• Monoisotopic Mass: 591.34073214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 19
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.7E-4 g/L) (25 ºC),
• PSA: 158.69000
• LogP: 4.77290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside

Recent Advances in the Application of 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside (CAS: 94452-17-2) in Biochemical Research

The compound 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside (CAS: 94452-17-2) has emerged as a critical substrate in biochemical and biomedical research, particularly in the study of glycosidase enzymes. This fluorogenic substrate is widely utilized for the detection and quantification of β-galactosidase activity, a key enzyme involved in various cellular processes, including lysosomal storage disorders and cellular senescence. Recent studies have highlighted its utility in high-throughput screening assays and diagnostic applications, underscoring its importance in both basic and applied research.

One of the most significant advancements in the use of 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside is its application in the study of lysosomal storage diseases (LSDs). Researchers have employed this substrate to monitor β-galactosidase activity in patient-derived cell lines, providing insights into disease mechanisms and potential therapeutic interventions. A 2023 study published in the Journal of Biological Chemistry demonstrated its efficacy in distinguishing between wild-type and mutant enzyme activities, offering a robust tool for genetic screening and drug development.

In addition to its diagnostic applications, this compound has been instrumental in advancing our understanding of cellular senescence. A recent study in Nature Cell Biology utilized 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside to quantify senescence-associated β-galactosidase (SA-β-gal) activity, a hallmark of aging cells. The study revealed novel regulatory mechanisms linking SA-β-gal activity to mitochondrial dysfunction, opening new avenues for anti-aging research. The compound's high sensitivity and specificity make it an indispensable tool for such investigations.

From a methodological perspective, the synthesis and optimization of 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside have also seen notable progress. Recent work published in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate broader adoption of the substrate in both academic and industrial settings.

Looking ahead, the versatility of 6-Hexadecanoylamino-4-methylumbelliferyl β-D-Galactopyranoside continues to inspire innovative applications. Emerging research explores its potential in imaging and targeted drug delivery systems, leveraging its fluorescent properties for real-time monitoring of enzyme activity. As the field of chemical biology evolves, this compound is poised to remain a cornerstone of enzymatic research, driving discoveries that bridge chemistry, biology, and medicine.